BENGHE Foundational & Exploratory

Check Availability & Pricing

4-bromo-N-phenylbenzamide chemical structure
and properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-bromo-N-phenylbenzamide

Cat. No.: B1585623

An In-depth Technical Guide to 4-bromo-N-phenylbenzamide

Introduction

4-bromo-N-phenylbenzamide is a synthetic organic compound belonging to the benzamide
class of molecules. Benzamides are characterized by a carboxamide group attached to a
benzene ring, and they represent a significant scaffold in medicinal chemistry due to their
diverse biological activities.[1] This guide provides a comprehensive overview of the chemical
structure, physicochemical properties, synthesis, and potential applications of 4-bromo-N-
phenylbenzamide, with a focus on its relevance to researchers, scientists, and professionals
in drug development.

Chemical Structure and Properties

The molecular structure of 4-bromo-N-phenylbenzamide consists of a 4-bromophenyl group
linked to a phenyl group through an amide linkage.[1] The molecule has the chemical formula
C13H10BrNO.[1][2] X-ray crystallography studies have revealed that the molecule is twisted,
with a significant dihedral angle between the phenyl and 4-bromophenyl rings of approximately
58.63°.[1]

Physicochemical Properties of 4-bromo-N-
phenylbenzamide
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Property Value Source
Molecular Formula C13H10BrNO [1112][3]
Molecular Weight 276.13 g/mol [1112]14]
CAS Number 6846-12-4 [21[31[5]
IUPAC Name 4-bromo-N-phenylbenzamide [2]
Melting Point 474-475 K [1]

C1=CC=C(C=C1)NC(=0)C2=
SMILES (2]
CC=C(C=C2)Br

InChl=1S/C13H10BrNO/c14-
InChl 11-8-6-10(7-9-11)13(16)15-12-  [2]
4-2-1-3-5-12/h1-9H,(H,15,16)

QVTGXXQAVWWJIRO-
InChlKey [2]
UHFFFAOYSA-N

Synthesis of 4-bromo-N-phenylbenzamide

The synthesis of 4-bromo-N-phenylbenzamide can be achieved through several methods. A
common and straightforward approach involves the acylation of aniline with 4-bromobenzoyl
chloride.[1] An alternative method utilizes the coupling of 4-bromobenzoic acid with an amine in
the presence of a coupling reagent.[6]

Experimental Protocol: Synthesis via Acylation

A detailed, step-by-step methodology for the synthesis of 4-bromo-N-phenylbenzamide is as
follows:

» Reaction Setup: To a solution of 4-bromobenzoyl chloride (0.91 mmol) in acetone (10 ml),
add aniline (1.37 mmol).[1]

e Reflux: Heat the reaction mixture to reflux and maintain for 6 hours.[1]

« |solation: Upon completion of the reaction, a gray solid mass will form. Filter the solid and
wash it with distilled water.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3344194/
https://pubchem.ncbi.nlm.nih.gov/compound/4-bromo-N-phenylbenzamide
https://www.chemscene.com/6846-12-4.html?productObj=CS-0194943
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344194/
https://pubchem.ncbi.nlm.nih.gov/compound/4-bromo-N-phenylbenzamide
https://www.sigmaaldrich.com/TW/zh/product/aldrich/r531324
https://pubchem.ncbi.nlm.nih.gov/compound/4-bromo-N-phenylbenzamide
https://www.chemscene.com/6846-12-4.html?productObj=CS-0194943
https://www.chemicalbook.com/ChemicalProductProperty_US_CB41262962.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/4-bromo-N-phenylbenzamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344194/
https://pubchem.ncbi.nlm.nih.gov/compound/4-bromo-N-phenylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-bromo-N-phenylbenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-bromo-N-phenylbenzamide
https://www.benchchem.com/product/b1585623?utm_src=pdf-body
https://www.benchchem.com/product/b1585623?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344194/
https://www.researchgate.net/publication/362413612_Efficient_Synthesis_of_4-Bromo-N-1-phenylethylbenzamide_Arylation_by_Pd0_Catalyst_Characterization_and_DFT_Study
https://www.benchchem.com/product/b1585623?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344194/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Recrystallization: For purification, recrystallize the crude product from a 1:1 (v/v) mixture of
acetone and methanol by slow evaporation of the solvent at room temperature. This will yield
colorless needle-shaped single crystals.[1]

Process Purification
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Synthesis of 4-bromo-N-phenylbenzamide Workflow

Spectral Data

The structural characterization of 4-bromo-N-phenylbenzamide is supported by various
spectroscopic techniques.

e 13C NMR Spectroscopy: The 3C NMR spectrum provides information about the carbon
framework of the molecule.[2][7]

« Infrared (IR) Spectroscopy: The vapor phase IR spectrum can be used to identify the
functional groups present in the molecule.[2][7]

e Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) is employed to
determine the molecular weight and fragmentation pattern of the compound.[2][7]

Applications in Drug Development and Research

Benzamide derivatives are recognized for their wide range of pharmacological activities,
including antibacterial, anti-Alzheimer's, anticonvulsant, and antiviral properties.[1][8] 4-bromo-
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N-phenylbenzamide and its analogues have been investigated for several potential
therapeutic applications.

Antibacterial and Anti-Alzheimer's Activities

Researchers have synthesized 4-bromo-N-phenylbenzamide as part of a broader effort to
evaluate a series of N-phenylbenzamide derivatives for their potential antibacterial and anti-
Alzheimer's activities.[1] The underlying hypothesis is that the benzamide scaffold can be
modified to interact with specific biological targets implicated in these diseases.

Antiviral Properties

A derivative of 4-bromo-N-phenylbenzamide, 3-amino-N-(4-bromophenyl)-4-
methoxybenzamide, has demonstrated notable in vitro activity against multiple strains of
Enterovirus 71 (EV71).[9][10] EV71 is a significant pathogen that can cause severe
neurological diseases in children.[9][10] This finding suggests that the N-(4-
bromophenyl)benzamide moiety is a promising pharmacophore for the development of novel
anti-EV71 agents.[9][10]
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Drug Development Potential of the Scaffold

Safety and Handling
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4-bromo-N-phenylbenzamide is classified as a chemical that may cause skin, eye, and
respiratory irritation.[2] Therefore, appropriate safety precautions should be taken when
handling this compound.

Recommended Handling Procedures

e Engineering Controls: Use only in a chemical fume hood to ensure adequate ventilation.[11]

o Personal Protective Equipment (PPE): Wear laboratory clothing, chemical-resistant gloves,
and safety goggles.[11]

e Hygiene: Wash hands thoroughly after handling. Contaminated clothing should be washed
before reuse.[11]

o Storage: Store in a well-ventilated place in tightly closed containers.[11][12] Keep away from
heat, flames, and sparks.[11]

e In Case of Exposure:

o Skin Contact: Wash the affected area with plenty of soap and water. If irritation persists,
seek medical attention.[11]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and seek medical attention if irritation
persists.[12]

o Inhalation: Move to fresh air. If symptoms persist, seek medical attention.[11]

o Ingestion: Rinse mouth with water and seek immediate medical attention.[13]

Conclusion

4-bromo-N-phenylbenzamide is a versatile compound with a well-defined chemical structure
and accessible synthetic routes. Its significance lies in the established and potential
pharmacological activities of the broader benzamide class. As research continues, this
compound and its derivatives may serve as valuable starting points for the development of new
therapeutic agents targeting a range of diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Bromo-N-phenylbenzamide - PMC [pmc.ncbi.nlm.nih.gov]

2. 4-bromo-N-phenylbenzamide | C13H10BrNO | CID 690966 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. chemscene.com [chemscene.com]
e 4. 4-BROMO-N-PHENYL-BENZAMIDE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

e 5.6846-12-4 CAS MSDS (4-Bromo-N-phenylbenzamide) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

o 6. researchgate.net [researchgate.net]

e 7. spectrabase.com [spectrabase.com]

o 8. walshmedicalmedia.com [walshmedicalmedia.com]
e 9. mdpi.com [mdpi.com]

e 10. Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of
Enterovirus 71 Inhibitors - PMC [pmc.ncbi.nim.nih.gov]

e 11. 4-BROMO-N-PHENYLBENZAMIDE | CAS#:6846-12-4 | Chemsrc [chemsrc.com]
e 12. fishersci.com [fishersci.com]
e 13. echemi.com [echemi.com]

 To cite this document: BenchChem. [4-bromo-N-phenylbenzamide chemical structure and
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585623#4-bromo-n-phenylbenzamide-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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